Cas no 1804604-47-4 (4-Bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 4-Bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1804604-47-4
• MF: C₈H₂BrF₆NO₂
• MW: 338.001402378082
• CID: 4927774
• Update Time: 2025-06-08

4-Bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H2BrF6NO2/c9-5-3(2-17)1-16-6(18-8(13,14)15)4(5)7(10,11)12/h1-2H
• InChI Key： REVDSAVPDCOBSH-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CN=C(C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on 4-Bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde

Chemical Profile of 4-Bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804604-47-4)

4-Bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde, identified by its CAS number 1804604-47-4, is a sophisticated heterocyclic compound featuring a pyridine core substituted with multiple functional groups. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. The presence of bromine, trifluoromethoxy, and trifluoromethyl substituents enhances its utility as a key intermediate in the synthesis of various pharmacologically relevant molecules.

The compound's structure is characterized by a pyridine ring adorned with a formyl group at the 5-position, a bromine atom at the 4-position, and two electron-withdrawing trifluoromethyl and trifluoromethoxy groups at the 3- and 2-positions, respectively. This arrangement imparts unique electronic and steric properties, making it an attractive scaffold for medicinal chemists. The electron-withdrawing nature of the trifluoromethyl and trifluoromethoxy groups increases the electrophilicity of the formyl group, facilitating its participation in nucleophilic addition reactions—a critical step in drug development.

In recent years, 4-Bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde has been extensively explored as a precursor in the synthesis of novel bioactive compounds. Its versatility allows for modifications at multiple positions, enabling the creation of diverse molecular libraries for high-throughput screening. Researchers have leveraged its reactivity to develop inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding. The compound's ability to serve as a building block for more complex structures has made it a valuable asset in drug discovery pipelines.

One notable application of this compound is in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine core is a common motif in kinase inhibitors due to its ability to interact with ATP-binding pockets. By incorporating electron-withdrawing groups like trifluoromethyl and trifluoromethoxy, the compound enhances binding affinity while maintaining metabolic stability. Additionally, the bromine substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, expanding its synthetic utility.

Recent studies have highlighted the role of 4-Bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde in developing antiviral agents. The structural features of this compound allow it to mimic natural substrates or interfere with viral replication mechanisms. For instance, modifications at the formyl group can yield derivatives capable of inhibiting protease enzymes essential for viral maturation. Furthermore, the halogenated aromatic system enhances lipophilicity, improving membrane permeability—a desirable trait for oral bioavailability.

The compound's potential extends beyond oncology and virology into neurodegenerative disease research. Pyridine derivatives have shown promise in modulating neurotransmitter systems, making them candidates for treating conditions like Alzheimer's and Parkinson's disease. The electron-deficient nature of 4-Bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde allows it to interact with amine receptors or enzymes involved in neuroinflammation. Ongoing research aims to optimize its pharmacokinetic profile while maintaining high efficacy.

In synthetic organic chemistry, this compound serves as a versatile intermediate for constructing more complex heterocycles. The formyl group enables condensation reactions with amines or alcohols to form amides or aldehydes, respectively. Meanwhile, the bromine atom facilitates palladium-catalyzed cross-coupling reactions with aryl halides or alkynes, allowing for further diversification of the molecular framework. Such transformations are pivotal in generating novel scaffolds with tailored biological activities.

The trifluoromethyl and trifluoromethoxy groups not only enhance reactivity but also influence physicochemical properties such as solubility and metabolic stability. These substituents increase lipophilicity while reducing susceptibility to oxidative degradation, making them ideal for designing long-acting drugs. Additionally, their presence often confers selectivity against off-target interactions—a critical factor in minimizing side effects.

Industrial applications of 4-Bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde are expanding as synthetic methodologies mature. Continuous flow chemistry has enabled scalable production of this intermediate with high purity and yield. Such advancements align with green chemistry principles by reducing waste and energy consumption while maintaining efficiency—a trend increasingly adopted by pharmaceutical manufacturers seeking sustainable practices.

Future directions in research may explore derivatization strategies to enhance bioavailability or tissue penetration further. For example, incorporating hydrophilic groups while preserving key pharmacophores could improve solubility without compromising potency. Computational modeling techniques are also being employed to predict binding affinities and optimize lead structures before experimental validation—a paradigm shift toward data-driven drug discovery.

In conclusion,4-Bromo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804604-47-4) represents a cornerstone intermediate in modern medicinal chemistry due to its structural versatility and functional reactivity. Its applications span multiple therapeutic areas—from oncology to neurodegenerative diseases—and continue to inspire innovation through both experimental synthesis and computational design approaches. As research progresses,this compound will undoubtedly remain integral to advancing therapeutic interventions across academia and industry alike.